Cas no 2138056-77-4 (tert-butyl N-2-(4-nitrobenzenesulfonamido)ethoxycarbamate)

• Product Name: tert-butyl N-2-(4-nitrobenzenesulfonamido)ethoxycarbamate
• CAS No: 2138056-77-4
• MF: C₁₃H₁₉N₃O₇S
• MW: 361.37086224556
• CID: 6258250
• PubChem ID: 165500228
• Update Time: 2025-11-06

tert-butyl N-2-(4-nitrobenzenesulfonamido)ethoxycarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-nitrobenzenesulfonamido)ethoxycarbamate
• EN300-1167432
• tert-butyl N-[2-(4-nitrobenzenesulfonamido)ethoxy]carbamate
• 2138056-77-4

• Inchi： 1S/C13H19N3O7S/c1-13(2,3)23-12(17)15-22-9-8-14-24(20,21)11-6-4-10(5-7-11)16(18)19/h4-7,14H,8-9H2,1-3H3,(H,15,17)
• InChI Key： VSVITADPYDWIGB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCCONC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 361.09437113g/mol
• Monoisotopic Mass: 361.09437113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 148Ų

Additional information on tert-butyl N-2-(4-nitrobenzenesulfonamido)ethoxycarbamate

Introduction to Compound with CAS No. 2138056-77-4 and Product Name: tert-butyl N-2-(4-nitrobenzenesulfonamido)ethoxycarbamate

The compound with the CAS number 2138056-77-4 and the product name tert-butyl N-2-(4-nitrobenzenesulfonamido)ethoxycarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a tert-butyl group and a 4-nitrobenzenesulfonamido moiety in its structure imparts distinct chemical properties that make it a valuable candidate for further research and development.

In recent years, there has been a growing interest in the synthesis and characterization of novel carbamate derivatives, particularly those incorporating aromatic sulfonamido groups. These derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, tert-butyl N-2-(4-nitrobenzenesulfonamido)ethoxycarbamate, is no exception. Its molecular architecture suggests that it may exhibit potent biological effects, making it an attractive subject for further investigation.

The tert-butyl group in the compound's structure is a well-known substituent that can enhance the lipophilicity of molecules, thereby improving their bioavailability. This feature is particularly important in drug development, where poor bioavailability can significantly limit the efficacy of a therapeutic agent. Additionally, the 4-nitrobenzenesulfonamido moiety is known to contribute to the compound's reactivity and interaction with biological targets. This reactivity can be harnessed to develop new drugs that target specific enzymes or receptors involved in various diseases.

Recent studies have demonstrated that carbamate derivatives can serve as effective intermediates in the synthesis of more complex pharmaceutical compounds. The structural features of tert-butyl N-2-(4-nitrobenzenesulfonamido)ethoxycarbamate make it a promising candidate for further derivatization, allowing chemists to explore new chemical spaces and potentially discover novel therapeutic agents. For instance, modifications to the nitro group or the sulfonamido moiety could lead to compounds with enhanced selectivity or reduced toxicity.

The field of medicinal chemistry has seen significant advancements in the development of computational methods for predicting the biological activity of small molecules. These methods, often based on quantum mechanics or machine learning algorithms, can provide valuable insights into the interactions between a compound and its biological target. In the case of tert-butyl N-2-(4-nitrobenzenesulfonamido)ethoxycarbamate, computational studies could help identify potential binding sites on target proteins and predict its biological activity. This information can then be used to guide further experimental investigations.

Moreover, green chemistry principles have become increasingly important in pharmaceutical research. The synthesis of tert-butyl N-2-(4-nitrobenzenesulfonamido)ethoxycarbamate should ideally be conducted using environmentally friendly methods that minimize waste and reduce energy consumption. Recent developments in catalytic processes and solvent-free reactions have made it possible to synthesize complex molecules more efficiently and sustainably. These approaches not only align with global efforts to combat climate change but also improve the economic viability of drug development.

The potential applications of tert-butyl N-2-(4-nitrobenzenesulfonamido)ethoxycarbamate extend beyond traditional pharmaceuticals. Its unique chemical properties make it a suitable candidate for use in agrochemicals, materials science, and other industrial applications. For example, derivatives of this compound could be developed as novel pesticides or as components in advanced materials with specific functionalities.

In conclusion, the compound with CAS number 2138056-77-4 and product name tert-butyl N-2-(4-nitrobenzenesulfonamido)ethoxycarbamate represents a significant contribution to the field of chemical biology. Its structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.